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Compound of Interest

Compound Name: EC1167 hydrochloride

Cat. No.: B12413680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Material Safety Data Sheet (MSDS). EC1167 hydrochloride is a specialized chemical

for research and development; a comprehensive, officially sanctioned MSDS is not publicly

available. The safety and handling guidelines provided herein are compiled from publicly

accessible data on similar chemical compounds, including linkers for antibody-drug conjugates

(ADCs) and hydrochloride salts of complex organic molecules. All laboratory work should be

conducted by trained personnel in a controlled environment, adhering to all institutional and

governmental safety regulations.

Introduction
EC1167 hydrochloride is a critical component in the synthesis of EC1169, a potent, small-

molecule drug conjugate (SMDC) targeting Prostate-Specific Membrane Antigen (PSMA).[1]

EC1169 is under investigation for the treatment of recurrent, metastatic, castration-resistant

prostate cancer (mCRPC). In the architecture of EC1169, EC1167 hydrochloride functions as

a cleavable linker, covalently connecting the PSMA-targeting ligand to the cytotoxic payload, a

tubulysin B analog.[1] The linker is designed to be stable in systemic circulation and to release

the cytotoxic agent upon internalization into PSMA-expressing cancer cells.[1] This targeted

delivery mechanism aims to enhance the therapeutic index of the cytotoxic agent, maximizing

its efficacy against cancer cells while minimizing systemic toxicity.
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This guide provides a comprehensive overview of the available information on EC1167
hydrochloride, with a strong emphasis on safety and handling protocols for laboratory

personnel.

Physicochemical Properties
Specific quantitative physicochemical data for EC1167 hydrochloride is not widely published.

The following table summarizes its known qualitative properties and its role as a chemical

intermediate.

Property Data

Chemical Name EC1167 hydrochloride

Function
Cleavable linker for the synthesis of the PSMA-

targeting drug conjugate, EC1169.[1]

Appearance Not specified in available literature; likely a solid.

Solubility
Not specified; hydrochloride salts of organic

compounds often exhibit aqueous solubility.

Purity
Commercially available with purities reported,

for example, as 98.04%.

Storage Conditions

Recommended storage at -20°C for short-term

and -80°C for long-term, protected from light

and moisture.

Safety and Handling Guidelines
Given that EC1167 is a component of a highly potent cytotoxic conjugate, it should be handled

with extreme caution. The following guidelines are based on best practices for handling ADCs,

their linkers, and cytotoxic compounds.

Personal Protective Equipment (PPE)
Gloves: Double gloving with nitrile gloves is recommended. Change gloves frequently and

immediately if contaminated.
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Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Lab Coat: A dedicated, disposable lab coat or a lab coat with closed cuffs is essential.

Respiratory Protection: When handling the powdered form or creating aerosols, a properly

fitted respirator (e.g., N95 or higher) or use of a chemical fume hood is necessary.

Engineering Controls
All handling of EC1167 hydrochloride, especially weighing and reconstitution, should be

performed in a certified chemical fume hood or a glove box to minimize inhalation exposure.

Use of a ventilated balance enclosure is recommended for weighing the powdered

compound.

Spill and Disposal Procedures
Spills: In case of a spill, decontaminate the area with an appropriate solution (e.g., a solution

of sodium hypochlorite followed by a neutralizing agent and then water). Absorb the spill with

inert material and place it in a sealed container for hazardous waste disposal.

Disposal: All waste materials, including contaminated PPE, vials, and solutions, should be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Experimental Protocols
A detailed, step-by-step synthesis protocol for EC1167 hydrochloride is not publicly available.

However, the synthesis of cleavable linkers for ADCs generally follows a multi-step organic

synthesis pathway. A representative, generalized protocol is described below.

Note: This is a generalized procedure and should be adapted based on the specific chemical

structure of EC1167 and laboratory capabilities.

Objective: To synthesize a cleavable linker with reactive functionalities for conjugation to a

targeting moiety and a cytotoxic payload.

Materials:

Starting materials with appropriate protecting groups.

Coupling reagents (e.g., HATU, HOBt).

Bases (e.g., DIPEA, triethylamine).

Solvents (e.g., DMF, DCM, acetonitrile).

Purification materials (e.g., silica gel for chromatography, HPLC columns).

General Procedure:

Backbone Synthesis: The core structure of the linker is assembled through a series of

coupling reactions. This may involve amide bond formation, ether synthesis, or other

standard organic transformations.

Introduction of Cleavable Moiety: A specific chemical group that is susceptible to cleavage

under physiological conditions (e.g., a dipeptide sequence for enzymatic cleavage, a

hydrazone for pH-sensitive cleavage) is incorporated into the linker backbone.[2][3]

Functionalization: Reactive handles are introduced at the termini of the linker. These may

include an N-hydroxysuccinimide (NHS) ester for reaction with amines on a targeting ligand

and a maleimide or a thiol for conjugation to the payload.
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Deprotection and Purification: Protecting groups are removed from the reactive

functionalities, and the final linker is purified to a high degree using techniques such as flash

chromatography and/or preparative HPLC.

Salt Formation: The purified linker is treated with hydrochloric acid to form the hydrochloride

salt, which can improve stability and handling properties.

Characterization: The final product is characterized by analytical techniques such as NMR,

mass spectrometry, and HPLC to confirm its identity and purity.

Signaling Pathways and Experimental Workflows
EC1167 hydrochloride itself is not known to be biologically active. Its function is to be a

component of the EC1169 conjugate. The following diagram illustrates the mechanism of action

of EC1169, highlighting the role of the EC1167 linker.
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Caption: Mechanism of action of the EC1169 conjugate, where EC1167 acts as the cleavable

linker.

Conclusion
EC1167 hydrochloride is a key research chemical in the development of targeted cancer

therapies. While specific safety and handling data are limited, its role as a linker for a potent

cytotoxic agent necessitates stringent safety precautions. Researchers and drug development

professionals must handle this compound with the utmost care, utilizing appropriate personal

protective equipment and engineering controls. Further research and publication of its detailed

properties will be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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